Cas no 927800-97-3 (4-Bromo-1-iodoisoquinoline)

• Product Name: 4-Bromo-1-iodoisoquinoline
• CAS No: 927800-97-3
• MF: C₉H₅BrIN
• MW: 333.95117354393
• CID: 1082040
• PubChem ID: 17750592
• Update Time: 2025-04-20

4-Bromo-1-iodoisoquinoline Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-1-iodoisoquinoline
• 927800-97-3
• CMB80097
• YLCOJMDBTWKXEJ-UHFFFAOYSA-N
• SCHEMBL3047353
• W17800
• FT-0747380
• MFCD07700286
• DTXSID40590591
• DA-21459

• Inchi： 1S/C9H5BrIN/c10-8-5-12-9(11)7-4-2-1-3-6(7)8/h1-5H
• InChI Key： YLCOJMDBTWKXEJ-UHFFFAOYSA-N
• SMILES： IC1C2C=CC=CC=2C(=CN=1)Br

Computed Properties

• Exact Mass: 332.86501g/mol
• Monoisotopic Mass: 332.86501g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 12.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives